Cas no 1226413-50-8 (3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine)

• Product Name: 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine
• CAS No: 1226413-50-8
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6329397
• PubChem ID: 79019908
• Update Time: 2025-06-09

3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine
• EN300-1841941
• 3-methyl-3-[4-(propan-2-yl)phenyl]butan-1-amine
• 3-(4-Isopropylphenyl)-3-methylbutan-1-amine
• CS-0274893
• AKOS017556394
• 1226413-50-8

• Inchi： 1S/C14H23N/c1-11(2)12-5-7-13(8-6-12)14(3,4)9-10-15/h5-8,11H,9-10,15H2,1-4H3
• InChI Key： PNWYIJILZOFCKC-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine

Introduction to 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine (CAS No: 1226413-50-8) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine, identified by the CAS number 1226413-50-8, represents a fascinating molecule of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a combination of a phenyl ring substituted with a propyl group and an amine functional group—has garnered attention due to its potential biological activities and synthetic utility. The presence of both aromatic and aliphatic moieties in its structure suggests a versatile chemical profile, making it a valuable scaffold for drug discovery and molecular probe development.

In recent years, the exploration of novel amines as pharmacophores has been extensively studied, driven by their diverse biological interactions. The specific substitution pattern in 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine positions it as a candidate for further investigation into its pharmacological effects. Specifically, the phenyl ring with a propyl substituent at the para position relative to the amine group can influence both solubility and binding affinity, critical factors in drug design. This compound’s structural features align well with current trends in medicinal chemistry, where optimizing physicochemical properties is essential for improving drug-like characteristics.

One of the most compelling aspects of 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The amine functionality provides a handle for further derivatization, allowing chemists to modify its properties systematically. For instance, this compound could be used to develop novel ligands for enzyme inhibition or to construct small molecules that interact with specific protein targets. Such applications are particularly relevant in the context of targeted therapy, where precise molecular interactions are key to achieving therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-methyl-3-4-(propan-2-yl)phenylbutan-1-amine for biological activity. Machine learning models, trained on vast datasets of known bioactive molecules, can predict potential interactions between this compound and biological targets with high accuracy. This approach has accelerated the identification of promising candidates for further experimental validation. Moreover, virtual screening techniques have been employed to identify optimal analogs by modifying key structural features, thereby enhancing potency and selectivity.

The synthesis of 3-methyl-3-(propan--2--yl)pheny--butan--1--amine (CAS No: 1226413--50--8) involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the preparation of appropriately substituted phenyl precursors followed by functional group interconversions to introduce the desired amine moiety. Advances in catalytic methods have improved the efficiency and sustainability of these synthetic routes, reducing waste and minimizing hazardous byproducts. Such improvements are crucial for large-scale production and ensure compliance with green chemistry principles.

From a biological perspective, 3-methyl--3--4--(propan--2--yl)pheny--butan--1--amine has been investigated for its potential effects on various biological pathways. Preliminary studies suggest that this compound may exhibit modulatory activity on neurotransmitter systems, making it relevant for research into central nervous system disorders. Additionally, its structural similarity to known bioactive molecules has prompted exploration into its role as a scaffold for developing new therapeutic agents. These studies underscore the importance of structural diversity in drug discovery programs.

The development of novel analytical techniques has also contributed to a deeper understanding of 3-methyl--3-(propan--2--yl)pheny--butan--1--amine’s behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its chemical structure and interactions with biological targets. These tools are indispensable for confirming molecular identity and assessing metabolic stability—critical parameters for any potential therapeutic agent.

In conclusion, 3-methyl--- 4---(propan--- 2--- yl ) phen yl but an - 1 - am ine ( CAS No : 122641 - 50 - 8 ) represents a promising molecule with significant potential in chemical biology and pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further exploration . As research continues , this compound is likely to play an increasingly important role in the development of new therapeutic strategies . p >